Cas no 907972-47-8 (1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE)

907972-47-8 structure
Product name:1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE
1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE
- 1-(2,4-dimethylphenyl)piperazin-2-one
- HMS1705C11
- 907972-47-8
- AKOS013891593
- SCHEMBL8307179
- AB37032
-
- Inchi: InChI=1S/C12H16N2O/c1-9-3-4-11(10(2)7-9)14-6-5-13-8-12(14)15/h3-4,7,13H,5-6,8H2,1-2H3
- InChI Key: VENIYOLLLBOHMD-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1)N2CCNCC2=O)C
Computed Properties
- Exact Mass: 204.12600
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
- XLogP3: 1.4
Experimental Properties
- PSA: 32.34000
- LogP: 1.63340
1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE Related Literature
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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